2-[2-(4-methoxyphenyl)-1-(5-phenyl-1,3-thiazol-2-yl)ethyl]-1H-benzimidazole

• IUPAC Name: 2-[1-(1H-benzimidazol-2-yl)-2-(4-methoxyphenyl)ethyl]-5-phenyl-1,3-thiazole
• InChI: InChI=1S/C25H21N3OS/c1-29-19-13-11-17(12-14-19)15-20(24-27-21-9-5-6-10-22(21)28-24)25-26-16-23(30-25)18-7-3-2-4-8-18/h2-14,16,20H,15H2,1H3,(H,27,28)
• InChI Key: OZQWPSFMAJWTAU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(C2=NC3=CC=CC=C3N2)C4=NC=C(S4)C5=CC=CC=C5
• Molecular Formula: C25H21N3OS
• Molecular Weight: 411.5 g/mol

Description

“2-[2-(4-methoxyphenyl)-1-(5-phenyl-1,3-thiazol-2-yl)ethyl]-1H-benzimidazole” is a biochemical compound used for proteomics research. It has a molecular formula of C25H21N3OS and a molecular weight of 411.52.

Scientific Research Applications

Molecular Stabilities and Anticancer Applications

The molecular stability, conformational analyses, and potential anticancer applications of benzimidazole derivatives, including structures closely related to the specified compound, have been explored. These derivatives have shown promise as epidermal growth factor receptor (EGFR) inhibitors, which play a crucial role in cancer therapy. The study utilized density functional theory and molecular docking to understand the anti-cancer properties, revealing that some derivatives exhibit significant binding affinities and potential anticancer activity due to their ability to form strong inter-molecular hydrogen bonds with the EGFR binding pocket. The most active compound demonstrated a binding affinity of −10.0 kcal/mol, highlighting its potential in anticancer research (Karayel, 2021).

Antibacterial Agents

Another application area is the development of novel structures derived from benzimidazole as anti-Helicobacter pylori agents. These structures have been engineered to exhibit selective antibacterial properties against Helicobacter spp. without the side effect of inhibiting proton pump activity. Some of these compounds demonstrated minimum bactericidal concentrations (MBCs) comparable to those of clinically used antimicrobials, showcasing their potential as narrow-spectrum antibacterial agents (Kühler et al., 2002).

Corrosion Inhibition

The compound and its derivatives have been investigated for their corrosion inhibition performance on mild steel in acidic environments. This research is crucial for industrial applications where corrosion resistance is of paramount importance. The study found that the inhibition efficiency increases with the concentration of the inhibitors, and the adsorption of these compounds on the steel surface follows the Langmuir adsorption isotherm, indicating their potential as effective corrosion inhibitors (Yadav et al., 2013).